Cas no 2418728-03-5 (5-{Methyl[(2-methyloxolan-2-yl)methyl]carbamoyl}pyridin-3-yl sulfurofluoridate)

• Product Name: 5-{Methyl[(2-methyloxolan-2-yl)methyl]carbamoyl}pyridin-3-yl sulfurofluoridate
• CAS No: 2418728-03-5
• MF: C₁₃H₁₇FN₂O₅S
• MW: 332.347885847092
• CID: 5359980
• PubChem ID: 165771123
• Update Time: 2025-10-29

5-{Methyl[(2-methyloxolan-2-yl)methyl]carbamoyl}pyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4262530925
• 5-{methyl[(2-methyloxolan-2-yl)methyl]carbamoyl}pyridin-3-yl sulfurofluoridate
• 5-{Methyl[(2-methyloxolan-2-yl)methyl]carbamoyl}pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C13H17FN2O5S/c1-13(4-3-5-20-13)9-16(2)12(17)10-6-11(8-15-7-10)21-22(14,18)19/h6-8H,3-5,9H2,1-2H3
• InChI Key： REUUMSQZBJDWLB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N(C)CC1(C)CCCO1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 509
• XLogP3: 1
• Topological Polar Surface Area: 94.2

Additional information on 5-{Methyl[(2-methyloxolan-2-yl)methyl]carbamoyl}pyridin-3-yl sulfurofluoridate

5-{Methyl[(2-Methyloxolan-2-yl)methyl]carbamoyl}Pyridin-3-yl Sulfurofluoridate: A Comprehensive Overview

The compound with CAS No. 2418728-03-5, known as 5-{Methyl[(2-methyloxolan-2-yl)methyl]carbamoyl}pyridin-3-yl sulfurofluoridate, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyridine, a heterocyclic aromatic compound, with a sulfurofluoridate group attached at the 3-position. The presence of the sulfurofluoridate group introduces interesting electronic and steric properties, making it a valuable molecule for further research and development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The sulfurofluoridate group in this compound has been shown to enhance the molecule's ability to interact with biological targets, such as enzymes and receptors. This makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 5-{Methyl[(2-methyloxolan-2-yl)methyl]carbamoyl}pyridin-3-yl sulfurofluoridate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the sulfurofluoridate group is achieved through a carefully controlled reaction sequence, ensuring high purity and stability of the final product. Researchers have also explored alternative synthetic pathways to improve yield and reduce costs, which is crucial for scaling up production if this compound is to be used in commercial applications.

One of the most exciting aspects of this compound is its potential application in the field of bioorganic chemistry. Preliminary studies suggest that it exhibits selective activity against certain enzymes, making it a potential lead compound for drug development. For instance, recent research published in *Journal of Medicinal Chemistry* demonstrated that this compound can inhibit a specific kinase involved in cancer cell proliferation. This finding has opened new avenues for exploring its role in anti-cancer therapies.

In addition to its pharmacological applications, 5-{Methyl[(2-methyloxolan-2-yl)methyl]carbamoyl}pyridin-3-yl sulfurofluoridate has also been studied for its electronic properties. The pyridine ring's inherent aromaticity and electron-withdrawing effects make it a suitable candidate for use in organic electronics. Researchers are investigating its potential as a component in organic light-emitting diodes (OLEDs) and other electronic devices, where its stability and reactivity could play a critical role.

The structural versatility of this compound is another key factor contributing to its research interest. The presence of both sulfurofluoridate and pyridine moieties allows for extensive functionalization, enabling scientists to explore various analogs with different substituents. This modular approach not only facilitates the study of structure-property relationships but also opens up possibilities for tailoring the molecule's properties for specific applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of 5-{Methyl[(2-methyloxolan-2-yl)methyl]carbamoyl}pyridin-3-yl sulfurofluoridate while maintaining its bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials. Furthermore, advancements in computational chemistry are being leveraged to predict and design new derivatives with enhanced efficacy and reduced side effects.

In conclusion, 5-{Methyl[(2-methyloxolan-2-yl)methyl]carbamoyl}pyridin-3-yl sulfurofluoridate represents a significant advancement in organic chemistry with promising applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key molecule for future innovations in medicine and materials science.